Analytical and Pharmacological Profiling of C₁₃H₂₁N Isomeric Compounds: A Comprehensive Guide for Researchers
Analytical and Pharmacological Profiling of C₁₃H₂₁N Isomeric Compounds: A Comprehensive Guide for Researchers
Executive Summary
The chemical space defined by the molecular formula C₁₃H₂₁N (exact monoisotopic mass: 191.1674 Da) encompasses a diverse array of structural isomers, ranging from illicit psychostimulant analogs to industrial alkylated anilines. For researchers in forensic toxicology, neuropharmacology, and drug metabolism, distinguishing between these isomers presents a significant analytical challenge due to their identical mass and similar physicochemical properties.
As a Senior Application Scientist, I have designed this technical guide to move beyond basic descriptive chemistry. Here, we will dissect the causality behind the analytical bottlenecks associated with C₁₃H₂₁N isomers, establish self-validating experimental workflows for their definitive identification, and map their pharmacological metabolism pathways.
The C₁₃H₂₁N Chemical Space: Isomerism and Physicochemical Properties
The formula C₁₃H₂₁N primarily represents nitrogen-containing aliphatic and aromatic compounds. In drug development and forensic analysis, the most critical isomers are the N-alkylamphetamines . The structural variation—specifically the length and branching of the N-alkyl chain—dictates not only the compound's analytical behavior but also its binding affinity and metabolic clearance[1].
To establish a baseline for analytical method development, we must first compare the quantitative physicochemical properties of the primary C₁₃H₂₁N isomers:
Table 1: Physicochemical Profiling of Key C₁₃H₂₁N Isomers
| Compound Name | IUPAC Nomenclature | Amine Classification | Exact Mass (Da) | XLogP3 | TPSA (Ų) |
| N-Butylamphetamine | N-(1-phenylpropan-2-yl)butan-1-amine | Secondary | 191.1674 | 3.4 | 12.0 |
| N,N-Diethylamphetamine | N,N-diethyl-1-phenylpropan-2-amine | Tertiary | 191.1674 | 3.4 | 3.2 |
| t-Butylamphetamine | 2-methyl-N-(1-phenylpropan-2-yl)propan-2-amine | Secondary | 191.1674 | 3.1 | 12.0 |
| N-Heptylaniline | N-heptylaniline | Secondary | 191.1674 | 4.4 | 12.0 |
Data sourced from computed PubChem properties[2],[3],[4],[5].
Causality in Data: Notice the Topological Polar Surface Area (TPSA). The shift from a secondary amine (N-butylamphetamine, 12.0 Ų)[2] to a tertiary amine (N,N-diethylamphetamine, 3.2 Ų)[3] drastically reduces hydrogen-bonding capacity. This fundamental structural difference is the exact mechanism we will exploit in our analytical workflows to force chromatographic separation.
Analytical Workflows: Overcoming Isomeric Co-elution
The Analytical Bottleneck
Under standard Electron Impact (EI) Gas Chromatography-Mass Spectrometry (GC-MS) at 70 eV, N-alkylamphetamines undergo rapid
The Solution: Chemical Logic via Derivatization
To achieve baseline resolution, we apply a derivatization step using perfluoroacyl anhydrides, such as pentafluoropropionyl (PFP) or heptafluorobutyryl (HFB) anhydride[7].
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The Mechanism: PFP anhydride selectively reacts with the active proton on secondary amines (e.g., N-butylamphetamine) to form highly stable, volatile fluorinated amides, drastically shifting their mass and retention time.
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The Diagnostic Contrast: Tertiary amines (e.g., N,N-diethylamphetamine) lack a replaceable proton and remain completely unreacted.
Chemical derivatization workflow for resolving C13H21N amine isomers.
Protocol 1: Self-Validating GC-MS Isomer Differentiation
1. Sample Extraction: Adjust 1 mL of urine/plasma to pH 10.5 using 0.1 M NaOH. Extract with 3 mL of ethyl acetate. Centrifuge at 3000 x g for 5 minutes and transfer the organic layer. 2. Derivatization: Evaporate the organic layer to dryness under a gentle stream of N₂. Add 50 µL of ethyl acetate and 50 µL of PFPA. Incubate at 60°C for 20 minutes. 3. Reconstitution: Evaporate excess reagent under N₂. Reconstitute in 100 µL of ethyl acetate. 4. GC-MS Analysis: Inject 1 µL in splitless mode onto an HP-5MS column (30m x 0.25mm x 0.25µm). 5. System Validation & Control Logic (Crucial):
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Negative Derivatization Control: Run a parallel sample substituting PFPA with pure ethyl acetate. If a peak shifts in the PFPA sample but remains static in the control, it is definitively a secondary amine (N-butylamphetamine). If it remains static in both, it is a tertiary amine (N,N-diethylamphetamine). This internal logic prevents false positives caused by matrix interference.
Pharmacological Implications & CYP2D6 Metabolism
The N-alkyl chain length of C₁₃H₂₁N amphetamine derivatives directly governs their in vivo pharmacology and metabolic fate[1]. N-butylamphetamine is a known psychostimulant analog, though it is approximately 6-fold less potent than unsubstituted amphetamine in releasing monoamines[8].
In humans, the metabolism of these psychostimulants is heavily regulated by the polymorphic cytochrome P450 isozyme CYP2D6 [9]. While shorter-chain derivatives (like N-ethylamphetamine) undergo significant N-dealkylation, the bulky butyl group in N-butylamphetamine sterically hinders the N-dealkylation pathway[9]. Consequently, CYP2D6 primarily catalyzes the direct ring hydroxylation of N-butylamphetamine to form 4-hydroxy-N-butylamphetamine, with N-dealkylation to amphetamine occurring only as a minor pathway (accounting for 6–9% of urinary excretion)[8],[9].
CYP2D6-mediated metabolic pathways for N-butylamphetamine.
Protocol 2: Self-Validating In Vitro CYP2D6 Metabolism Assay
To experimentally verify the metabolic clearance of a C₁₃H₂₁N candidate, researchers must utilize a controlled microsomal incubation system.
1. Incubation Mixture Preparation: Combine Human Liver Microsomes (HLMs) or recombinant CYP2D6 (0.5 mg/mL final protein concentration) with the C₁₃H₂₁N substrate (10 µM) in 100 mM potassium phosphate buffer (pH 7.4). 2. Thermal Equilibration: Pre-incubate the mixture at 37°C for 5 minutes. 3. Reaction Initiation: Add an NADPH-regenerating system (1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl₂) to initiate metabolism. 4. Reaction Termination: At designated time points (0, 15, 30, 60 mins), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., amphetamine-d5). 5. System Validation & Control Logic (Crucial):
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Minus-NADPH Control: Run a parallel incubation replacing the NADPH system with an equal volume of buffer. If substrate depletion occurs in this control tube, the degradation is due to chemical instability or non-CYP enzymatic activity, invalidating the CYP2D6 clearance calculation. A valid assay requires 0% depletion in the minus-NADPH control.
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Positive Control: Run Dextromethorphan (a known CYP2D6 substrate) in parallel to confirm the enzymatic viability of the microsome batch.
References
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PubChem. "N-Butyl-alpha-methylbenzeneethanamine | C13H21N | CID 94547". National Institutes of Health (NIH). URL:[Link]
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PubChem. "N,N-Diethylamphetamine | C13H21N | CID 521361". National Institutes of Health (NIH). URL: [Link]
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PubChem. "N-Heptylaniline | C13H21N | CID 137787". National Institutes of Health (NIH). URL:[Link]
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PubChem. "t-Butylamphetamine | C13H21N | CID 12694761". National Institutes of Health (NIH). URL:[Link]
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Wikipedia. "Butylamphetamine". Wikipedia, The Free Encyclopedia. URL:[Link]
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Beckett, A. H., & Shenoy, E. V. B. "The effect of N-alkyl chain length and stereochemistry on the absorption, metabolism and urinary excretion of N-alkylamphetamines in man". Journal of Pharmacy and Pharmacology. URL:[Link]
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Vujić, Z., et al. "Analysis of amphetamines illegally produced in Serbia". ResearchGate. URL:[Link]
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Cohen, P. A., et al. "A methamphetamine analog (N,α-diethyl-phenylethylamine) identified in a mainstream dietary supplement". ResearchGate. URL:[Link]
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Bach, M. V., et al. "Involvement of CYP2D6 in the in vitro metabolism of amphetamine, two N-alkylamphetamines and their 4-methoxylated derivatives". PubMed (NIH). URL:[Link]
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